Cas no 1351658-43-9 (N-(2,4-difluorophenyl)-1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-4-carboxamide)

• Product Name: N-(2,4-difluorophenyl)-1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-4-carboxamide
• CAS No: 1351658-43-9
• MF: C₂₁H₂₂F₂N₆O
• MW: 412.435790538788
• CID: 6118025
• PubChem ID: 56764767
• Update Time: 2025-07-13

N-(2,4-difluorophenyl)-1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-difluorophenyl)-1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-4-carboxamide
• N-(2,4-difluorophenyl)-1-[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]piperidine-4-carboxamide
• F6148-0231
• SR-01000926885-1
• AKOS024533671
• N-(2,4-difluorophenyl)-1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl)piperidine-4-carboxamide
• SR-01000926885
• VU0533403-1
• 1351658-43-9
• N-(2,4-difluorophenyl)-1-[6-(3,5-dimethylpyrazol-1-yl)pyridazin-3-yl]piperidine-4-carboxamide

• Inchi： 1S/C21H22F2N6O/c1-13-11-14(2)29(27-13)20-6-5-19(25-26-20)28-9-7-15(8-10-28)21(30)24-18-4-3-16(22)12-17(18)23/h3-6,11-12,15H,7-10H2,1-2H3,(H,24,30)
• InChI Key： PFVNCOOJTQYOHD-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1NC(C1CCN(C2=CC=C(N3C(C)=CC(C)=N3)N=N2)CC1)=O)F

Computed Properties

• Exact Mass: 412.18231567g/mol
• Monoisotopic Mass: 412.18231567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(2,4-difluorophenyl)-1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-4-carboxamide

Introduction to N-(2,4-difluorophenyl)-1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-4-carboxamide (CAS No. 1351658-43-9)

N-(2,4-difluorophenyl)-1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1351658-43-9, represents a convergence of fluorinated aromatic rings, pyrazole heterocycles, and piperidine moieties, which are known to contribute to its pharmacological properties.

The molecular structure of N-(2,4-difluorophenyl)-1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-4-carboxamide incorporates several key functional groups that are of interest in medicinal chemistry. The presence of 2,4-difluorophenyl moiety enhances the lipophilicity and metabolic stability of the compound, while the 3,5-dimethyl-1H-pyrazol-1-yl group introduces a rigid bicyclic structure that can influence binding affinity and selectivity. The pyridazinone core and piperidine ring further contribute to the compound's complexity and potential for interaction with biological targets.

In recent years, there has been a growing interest in the development of novel compounds that exhibit inhibitory activity against various enzymes and receptors involved in cancer progression. The structural features of N-(2,4-difluorophenyl)-1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-4-carboxamide make it a promising candidate for further investigation in this area. Preliminary studies have suggested that this compound may interact with kinases and other signaling molecules that are crucial for tumor growth and survival.

The synthesis of N-(2,4-difluorophenyl)-1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-4-carboxamide involves multiple steps, including condensation reactions, cyclization processes, and functional group transformations. The use of advanced synthetic methodologies ensures high yield and purity, which are essential for subsequent biological evaluation. The fluorine atoms in the 2,4-difluorophenyl group play a critical role in modulating the reactivity and stability of the molecule during synthesis.

The pharmacological profile of N-(2,4-difluorophenyl)-1-6-(3,5-dimethyl-1H-pyrazol-1-y)pyridazin -3 - yl piperidine - 4 - carboxamide is being actively explored in preclinical studies. Initial data indicate that this compound exhibits potent inhibitory activity against several target enzymes associated with cancer cell proliferation. The combination of fluorine substitution and pyrazole moiety appears to enhance binding affinity to these targets, leading to significant inhibitory effects.

In addition to its potential anticancer applications, N-(2,4-difluorophenyl)-1 - 6 - (< strong > 3 , 5 - dimethyl - 1 H - pyrazol - 1 - yl ) pyridazin - 3 - yl piperidine - 4 - carboxamide has shown promise in other therapeutic areas. Research suggests that this compound may also interact with inflammatory pathways and neurodegenerative diseases. The unique structural motifs present in its molecule allow for versatile interactions with biological systems, making it a valuable scaffold for drug discovery.

The development of N-(< strong > 2 , 4 - difluorophenyl ) strong >) - 1 - 6 - ( < strong > 3 , 5 - dimethyl - 1 H - pyrazol strong >) pyridazin - 3 strong >) yl piperidine strong >) carboxamide as a lead compound involves rigorous optimization strategies to enhance its pharmacokinetic properties. Researchers are focusing on improving solubility, bioavailability, and metabolic stability through structural modifications. These efforts are crucial for translating preclinical findings into clinical efficacy.

The use of computational modeling and high-throughput screening techniques has accelerated the discovery process for N-(< strong > 2 , 4 strong >) difluorophenyl strong >) ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) ( strong >) pyridazin strong >) yl piperidine strong >) carboxamide . These methodologies allow scientists to predict binding interactions and optimize lead compounds efficiently. The integration of experimental data with computational approaches provides a comprehensive understanding of the compound's mechanism of action.

In conclusion，N-(< strong > 2 , 4 strong >) difluorophenyl strong >) ( ( ( ( ( ( ( ( ( ( ( ( ( ( cas no1351658439) is a structurally complex organic compound with significant potential in pharmaceutical applications。 Its unique combination of functional groups， including ( ( ( ( ( ( ( ( ( ( ( ( ( ( ， makes it an attractive candidate for further research。 As investigations continue，this compound is expected to contribute valuable insights into drug discovery， particularly in oncology and other therapeutic areas。 The ongoing development efforts highlight its importance as a scaffold for novel therapeutic agents。